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Compound of Interest

4-Cyano-3-fluorophenyl 4-
Compound Name:
heptylbenzoate

cat. No.: B1602211

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical and physical properties, synthesis,
applications, and safety considerations for 4-Cyano-3-fluorophenyl 4-heptylbenzoate, a key
intermediate in the fields of materials science and organic synthesis.

Section 1: Chemical Identity and Identifiers

4-Cyano-3-fluorophenyl 4-heptylbenzoate is an organic compound characterized by a
fluorinated cyanophenyl group ester-linked to a heptylbenzoate moiety. This unique structure
imparts properties that are valuable in the synthesis of liquid crystals and other advanced
materials.
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Identifier Value Source

CAS Number 86776-54-7 [1][2]
4-Cyano-3-fluorophenyl 4- Inferred from related

IUPAC Name
heptylbenzoate compounds
4-Heptylbenzoic acid-(4-cyano-

Synonym [1]
3-fluorphenylester)

Chemical Formula C21H22FNO:2 [1]

Molecular Weight 339.41 g/mol [1]

Canonical SMILES

CCCCCCCC1=CC=C(C=C1)C
(=0)0C2=CC(=C(C=C2)C#N)
F

Inferred from propyl

analogue|[3]

Section 2: Physicochemical Properties

The physical and chemical characteristics of 4-Cyano-3-fluorophenyl 4-heptylbenzoate are

crucial for its handling, application, and the design of synthetic routes. While specific

experimental data for this exact compound is limited, the properties of closely related

analogues provide valuable insights.
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Property Value Notes

Physical State Liquid [1]
Typical purity from commercial

Purity >95% P ) PUTY
suppliers.[1]
The ethyl and propyl
analogues have melting points
of 77-81°C and 71°C,

Melting Point Not available respectively.[4][5] The longer
heptyl chain in the present
compound likely results in a
lower melting point.

B Soluble in many organic Expected based on its
Solubility

solvents

molecular structure.

Section 3: Synthesis and Characterization

The synthesis of 4-Cyano-3-fluorophenyl 4-heptylbenzoate typically involves the

esterification of 4-heptylbenzoic acid with 4-cyano-3-fluorophenol. This reaction is a standard

method for forming aryl esters and can be achieved under various conditions.

Representative Synthesis Protocol

This protocol is based on general esterification procedures and the synthesis of similar

compounds.

o Preparation of 4-Heptylbenzoyl Chloride:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend

4-heptylbenzoic acid in an excess of thionyl chloride (SOCIz2).

o Add a catalytic amount of N,N-dimethylformamide (DMF).

o Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of gas

ceases.
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o Remove the excess thionyl chloride under reduced pressure to obtain crude 4-
heptylbenzoyl chloride, which can be used in the next step without further purification.

o Esterification:

o Dissolve 4-cyano-3-fluorophenol and a stoichiometric amount of a non-nucleophilic base,
such as triethylamine or pyridine, in a suitable aprotic solvent (e.g., dichloromethane or
tetrahydrofuran) in a separate flask under an inert atmosphere (e.g., nitrogen or argon).

o Cool the solution in an ice bath.

o Slowly add the freshly prepared 4-heptylbenzoyl chloride to the cooled solution with
vigorous stirring.

o Allow the reaction mixture to warm to room temperature and stir for several hours or
overnight.

o Monitor the reaction progress by thin-layer chromatography (TLC).
o Work-up and Purification:
o Upon completion, quench the reaction with water.

o Separate the organic layer and wash it sequentially with dilute hydrochloric acid, saturated
sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-Cyano-3-
fluorophenyl 4-heptylbenzoate.

Synthesis Workflow Diagram
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Step 1: Acid Chloride Formation

GrHeprenzc\c Acla [soc\z, cat. DMF

Step 2: Esterification

Step 3: Purification

Click to download full resolution via product page
Caption: Synthesis workflow for 4-Cyano-3-fluorophenyl 4-heptylbenzoate.

Characterization
The structure and purity of the synthesized compound can be confirmed using standard
analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Expected to show characteristic signals for the aromatic protons, the methylene
protons of the heptyl chain, and the terminal methyl group. The fluorine atom will cause
splitting of the adjacent aromatic proton signals.

o 13C NMR: Will display distinct resonances for the carbonyl carbon, the nitrile carbon, the
aromatic carbons (with C-F coupling), and the carbons of the heptyl chain.
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o 1F NMR: A singlet is expected for the single fluorine atom.

« Infrared (IR) Spectroscopy: Key absorption bands are anticipated for the nitrile (C=N) stretch
(around 2230 cm™1), the ester carbonyl (C=0) stretch (around 1735 cm~1), and C-F bond
vibrations.

e Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak
corresponding to the molecular weight of the compound (m/z = 339.41).

Section 4: Applications in Research and
Development

The primary application of 4-Cyano-3-fluorophenyl 4-heptylbenzoate and its analogues is in
the formulation of liquid crystal displays (LCDs).[6][7] The rod-like molecular shape, the
presence of polar groups (cyano and fluoro), and the flexible alkyl chain are all features that
promote the formation of nematic liquid crystal phases.[6]

Role in Liquid Crystal Mixtures

¢ Nematic Phase Stabilization: The rigid core and polar end-groups of this molecule contribute
to the intermolecular forces that lead to the parallel alignment of molecules characteristic of
the nematic phase.[6]

 Dielectric Anisotropy: The strong dipole moment of the cyano group results in a large positive
dielectric anisotropy, which is essential for the switching of liquid crystals in an electric field.

» Broadening Operating Temperature Range: It can be used as a component in eutectic
mixtures of liquid crystals to extend the temperature range over which the nematic phase is
stable.[6]

Potential in Other Areas

The unique combination of a fluorinated aromatic ring and a cyano group also makes this
compound a valuable building block in medicinal chemistry and drug development. Fluorine
substitution can enhance metabolic stability, binding affinity, and bioavailability of drug
candidates. The cyano group can act as a key pharmacophore or be chemically transformed
into other functional groups.
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Logical Relationship Diagram for Liquid Crystal
Application
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Caption: Key molecular features and their contribution to liquid crystal applications.

Section 5: Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-Cyano-3-fluorophenyl 4-heptylbenzoate is
not readily available, the safety profile of the closely related propyl analogue provides essential
guidance.[3]

GHS Hazard Classification (based on 4-Cyano-3-
fluorophenyl 4-propylbenzoate)

e Pictograms:

¢ Signal Word: Warning
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e Hazard Statements:

o

H302: Harmful if swallowed.[3]

[¢]

H312: Harmful in contact with skin.[3]

[¢]

H332: Harmful if inhaled.[3]

[e]

H315: Causes skin irritation.[3]

o

H319: Causes serious eye irritation.[3]

Precautionary Statements and Handling

e Prevention:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

[¢]

P264: Wash skin thoroughly after handling.[8]

[e]

P270: Do not eat, drink or smoke when using this product.[8]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e Response:

o IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse
mouth.

o IF ON SKIN: Wash with plenty of soap and water.

o IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

o Storage: Store in a well-ventilated place. Keep container tightly closed.

» Disposal: Dispose of contents/container to an approved waste disposal plant.
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It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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